Tridemorph
Tridemorph
Tridemorph, also known as calixin or basf 220F, belongs to the class of organic compounds known as morpholines. These are organic compounds containing a morpholine moiety, which consists of a six-member aliphatic saturated ring with the formula C4H9NO, where the oxygen and nitrogen atoms lie at positions 1 and 4, respectively. Tridemorph exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, tridemorph is primarily located in the membrane (predicted from logP). Tridemorph is a potentially toxic compound.
2,6-dimethyl-4-tridecylmorpholine is a member of the class of morpholines that is 2,6-dimethylmorpholine in which the hydrogen attached to the nitrogen is replaced by a tridecyl group. The configuration at positions 2 and 6 is unknown or unspecified. It has a role as an antifungal agrochemical. It is a member of morpholines and a tertiary amino compound.
2,6-dimethyl-4-tridecylmorpholine is a member of the class of morpholines that is 2,6-dimethylmorpholine in which the hydrogen attached to the nitrogen is replaced by a tridecyl group. The configuration at positions 2 and 6 is unknown or unspecified. It has a role as an antifungal agrochemical. It is a member of morpholines and a tertiary amino compound.
Brand Name:
Vulcanchem
CAS No.:
24602-86-6
VCID:
VC0114830
InChI:
InChI=1S/C19H39NO/c1-4-5-6-7-8-9-10-11-12-13-14-15-20-16-18(2)21-19(3)17-20/h18-19H,4-17H2,1-3H3
SMILES:
CCCCCCCCCCCCCN1CC(OC(C1)C)C
Molecular Formula:
C19H39NO
Molecular Weight:
297.5 g/mol
Tridemorph
CAS No.: 24602-86-6
Reference Standards
VCID: VC0114830
Molecular Formula: C19H39NO
Molecular Weight: 297.5 g/mol
| CAS No. | 24602-86-6 |
|---|---|
| Product Name | Tridemorph |
| Molecular Formula | C19H39NO |
| Molecular Weight | 297.5 g/mol |
| IUPAC Name | 2,6-dimethyl-4-tridecylmorpholine |
| Standard InChI | InChI=1S/C19H39NO/c1-4-5-6-7-8-9-10-11-12-13-14-15-20-16-18(2)21-19(3)17-20/h18-19H,4-17H2,1-3H3 |
| Standard InChIKey | YTOPFCCWCSOHFV-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCN1CC(OC(C1)C)C |
| Canonical SMILES | CCCCCCCCCCCCCN1CC(OC(C1)C)C |
| Melting Point | 25°C |
| Physical Description | Solid |
| Description | Tridemorph, also known as calixin or basf 220F, belongs to the class of organic compounds known as morpholines. These are organic compounds containing a morpholine moiety, which consists of a six-member aliphatic saturated ring with the formula C4H9NO, where the oxygen and nitrogen atoms lie at positions 1 and 4, respectively. Tridemorph exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, tridemorph is primarily located in the membrane (predicted from logP). Tridemorph is a potentially toxic compound. 2,6-dimethyl-4-tridecylmorpholine is a member of the class of morpholines that is 2,6-dimethylmorpholine in which the hydrogen attached to the nitrogen is replaced by a tridecyl group. The configuration at positions 2 and 6 is unknown or unspecified. It has a role as an antifungal agrochemical. It is a member of morpholines and a tertiary amino compound. |
| Synonyms | Pestanal; 2,6-Dimethyl-4-tridecylmorpholine; N-Tridecyl-2,6-dimethylmorpholine; NSC 232676; |
| PubChem Compound | 32518 |
| Last Modified | Nov 11 2021 |
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